3-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide

• IUPAC Name: 3-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C16H14N2OS/c1-10-4-3-5-12(8-10)16(19)18-13-6-7-14-15(9-13)20-11(2)17-14/h3-9H,1-2H3,(H,18,19)
• InChI Key: RTJVQQHCKOPKAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)C
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

“3-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide” is a complex organic compound. It consists of a benzamide moiety, which is an organic compound with the chemical formula of C7H7NO. It is the simplest amide derivative of benzoic acid. The compound also contains a benzothiazole ring, which is an organic heterobicyclic compound.

Synthesis Analysis

The synthesis of similar benzamide compounds has been reported in the literature. These compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The products were purified, and their structures were determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques, including FTIR, 1H NMR, and 13C NMR. These techniques provide detailed information about the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. For example, the synthesis of benzamide derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, benzamide appears as a white solid in powdered form, and as colorless crystals in crystalline form. It is slightly soluble in water, and soluble in many organic solvents.

Scientific Research Applications

Antioxidant Properties

• Research Findings : In vitro assays demonstrated that some synthesized benzamide derivatives exhibit effective total antioxidant, free radical scavenging, and metal chelating activities. .

Chemical Analysis Reagents

• .

Future Directions

The future directions for the study of “3-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide” could include further exploration of its synthesis, characterization, and potential applications. In addition, in vivo biochemical tests of effective amides could be carried out in different fields of application.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

Benzothiazole derivatives have been known to interact with their targets and cause changes that result in their biological activity .

Biochemical Pathways

Benzothiazole derivatives have been associated with anti-tubercular activity, suggesting they may affect pathways related to tuberculosis .

Pharmacokinetics

A study on similar compounds showed favourable pharmacokinetic profiles .

Result of Action

Benzothiazole derivatives have been associated with anti-tubercular activity, suggesting they may have effects at the molecular and cellular level that contribute to this activity .